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An In-depth Technical Guide to the Physical Properties of (2-
Hydroxyethyl)triphenylphosphonium bromide

Introduction

(2-Hydroxyethyl)triphenylphosphonium bromide is an organophosphorus compound,
specifically a phosphonium salt, that serves as a valuable reagent in organic synthesis. It is
recognized for its role as a precursor in the Wittig reaction, a widely utilized method for the
formation of carbon-carbon double bonds.[1] This compound's utility also extends to the
pharmaceutical industry, where it has been investigated for its cytotoxic effects on certain
cancer cell lines.[1] This technical guide provides a comprehensive overview of its physical
properties, experimental protocols for their determination, and its primary application in
chemical synthesis.

Chemical and Physical Properties

The fundamental identifying and physical characteristics of (2-

Hydroxyethyl)triphenylphosphonium bromide are summarized below. These properties are

crucial for its handling, storage, and application in experimental settings. The compound is
notably hygroscopic and should be stored in an inert atmosphere.[1][2]

Chemical Identifiers
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Identifier

Value

CAS Number

7237-34-5[2][3][4][5]

Molecular Formula

C20H20BrOP[2][3][4]

Molecular Weight 387.26 g/mol [2][3]
2-hydroxyethyl)triphenylphosphanium
IUPAC Name (e-hy yethyhtriphenylphosp
bromide[4]
[Br-].OCC--INVALID-LINK--
SMILES
(C1=CcC=CC=C1)C1=CC=CC=C1[2][4]
InChl Key QZJOQNHOOVSESC-UHFFFAOYSA-M[2][4]

Physical Characteristics

Property Value

Appearance White to pale cream crystals or crystalline
powder[3][4]

Melting Point 215-222 °CJ[3][4]

Boiling Point 499.5°C at 760 mmHg[1]

Solubility Soluble in water[1]

Density 1.26 g/cm3[1]

Flash Point 255.9°C[1]

Water Content

<1.0% (Determined by Karl Fischer Titration)[3]
[4]

Sensitivity

Hygroscopic[1][2]

Experimental Protocols

The determination of the physical properties of (2-Hydroxyethyl)triphenylphosphonium

bromide involves standard analytical techniques. Below are generalized protocols for key

characterization methods.
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Workflow for Physical Property Determination

Synthesis & Purification

Synthesis of

(2-Hydroxyethyltriphenylphosphonium bromide

'

Purification

(e.g., Recrystallization)

y

Physical |& Chemical Characterization

Melting Point
Determination

NMR Spectroscopy
(1H‘ 13C’ 31P)

v

FT-IR Spectroscopy

y

Karl Fischer Titration
(Water Content)

Click to download full resolution via product page

Caption: General workflow for the synthesis and physical characterization of the title

compound.

1. Melting Point Determination (Capillary Method)

o Objective: To determine the temperature range over which the solid-to-liquid phase transition

OCcurs.

o Methodology: A small, finely powdered sample of the compound is packed into a capillary

tube. The tube is placed in a melting point apparatus. The temperature is gradually

increased, and the range from the temperature at which the first drop of liquid appears to the
temperature at which the entire sample is liquid is recorded as the melting point.[5]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the chemical structure by analyzing the magnetic properties of atomic

nuclei.
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» Methodology: A small amount of the compound is dissolved in a suitable deuterated solvent
(e.g., DMSO-ds, D20). The solution is transferred to an NMR tube. *H and 3C NMR spectra
are acquired using a high-field NMR spectrometer. The chemical shifts, coupling constants,
and integration of the peaks are analyzed to confirm the proton and carbon environments
within the molecule.[6]

3. Fourier-Transform Infrared (FT-IR) Spectroscopy
» Objective: To identify the functional groups present in the molecule.

o Methodology: A small amount of the solid sample is mixed with potassium bromide (KBr) and
pressed into a thin pellet. Alternatively, the spectrum can be obtained using an Attenuated
Total Reflectance (ATR) accessory. The sample is then scanned with infrared radiation, and
the absorption bands are recorded. Characteristic peaks for O-H, C-H (aromatic and
aliphatic), and P-Ph bonds are analyzed.[6]

4. Water Content (Karl Fischer Titration)

e Objective: To quantify the amount of water present in the sample, which is important due to
its hygroscopic nature.

» Methodology: A known mass of the sample is dissolved in a suitable solvent (e.g., anhydrous
methanol) in the titration vessel of a Karl Fischer titrator. The sample is then titrated with a
Karl Fischer reagent of a known titer. The endpoint is detected potentiometrically, and the
water content is calculated based on the amount of reagent consumed.[3][4]

Application in Organic Synthesis: The Wittig
Reaction

A primary application of (2-Hydroxyethyl)triphenylphosphonium bromide is its use as a
precursor for a phosphonium ylide in the Wittig reaction.[1] This reaction is a cornerstone of
organic chemistry for the synthesis of alkenes from aldehydes or ketones. The presence of the
hydroxyl group allows for the synthesis of functionalized alkenes.

Wittig Reaction Signaling Pathway
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Caption: The reaction pathway of the Wittig reaction starting from the phosphonium salt.

The process involves the deprotonation of the phosphonium salt by a strong base to form a
highly reactive phosphonium ylide. This ylide then undergoes a nucleophilic attack on a
carbonyl compound (aldehyde or ketone), leading to the formation of a betaine intermediate,
which subsequently cyclizes to an oxaphosphetane. The oxaphosphetane intermediate then
decomposes to yield the desired alkene and triphenylphosphine oxide as a byproduct.[7]

Conclusion

(2-Hydroxyethyl)triphenylphosphonium bromide is a well-characterized crystalline solid
with defined physical properties. Its primary utility lies in its role as a stable precursor to a
functionalized Wittig reagent, enabling the synthesis of hydroxy-alkenes. The data and
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protocols presented in this guide are intended to support researchers and drug development
professionals in the effective handling, characterization, and application of this versatile
chemical compound. Careful consideration of its hygroscopic nature is essential for obtaining
reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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